5-amino-4-(1H-benzimidazol-2-yl)-1-(4-methylphenyl)-1,2-dihydro-3H-pyrrol-3-one

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-5-imino-1-(4-methylphenyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C18H16N4O/c1-11-6-8-12(9-7-11)22-10-15(23)16(17(22)19)18-20-13-4-2-3-5-14(13)21-18/h2-9,19,23H,10H2,1H3,(H,20,21)
• InChI Key: RKVDJWXXIZHWPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(=C(C2=N)C3=NC4=CC=CC=C4N3)O
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol

Description

5-amino-4-(1H-benzimidazol-2-yl)-1-(4-methylphenyl)-1,2-dihydro-3H-pyrrol-3-one is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments.

Scientific Research Applications

Crystal Structure and Intermolecular Interactions

One of the primary applications of compounds related to 5-amino-4-(1H-benzimidazol-2-yl)-1-(4-methylphenyl)-1,2-dihydro-3H-pyrrol-3-one is in the study of crystal structures and intermolecular interactions. These compounds, including variations like triazolyl-benzimidazole compounds, have been analyzed using single-crystal X-ray diffraction to understand their molecular arrangement and hydrogen bonding patterns (Karayel et al., 2015).

Synthesis of Novel Derivatives

These compounds also serve as precursors in the synthesis of various novel derivatives. For instance, 1-amino and 1,2-diamino-pyrrole derivatives have been synthesized using related azoalkenes and activated methylene compounds (Attanasi et al., 1993). Additionally, reactions with other compounds have led to the formation of various pyrrol and benzimidazol derivatives, contributing significantly to heterocyclic chemistry research (Smolyar et al., 2011).

Antibacterial Activities

These compounds and their derivatives have been explored for their potential antibacterial activities. For example, the synthesis of butanohydrazides and their conversion into various heterocycles like pyrroles, pyrazoles, and oxadiazoles has demonstrated significant antibacterial properties (Peleckis et al., 2018).

Fluorescent Properties and Dye Synthesis

Compounds in this family have been used to study fluorescent properties and in the synthesis of dyes. For instance, research into oxazolo and pyrido derivatives of benzimidazole has provided insights into their fluorescent properties, which are of interest in the field of material science and dye development (Rangnekar & Rajadhyaksha, 1986).

Drug Development and Chemotherapy

These compounds have also been explored in drug development, particularly in the context of chemotherapy. Studies have investigated the effects of similar compounds on liver and colon health in rats, with findings indicating potential protective properties against chemically induced carcinogenesis (Kuznietsova et al., 2013).